(2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-iodophenyl)amino]prop-2-enenitrile

• IUPAC Name: (E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(2-iodoanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H16IN3S/c1-13-7-8-16(14(2)9-13)19-12-25-20(24-19)15(10-22)11-23-18-6-4-3-5-17(18)21/h3-9,11-12,23H,1-2H3/b15-11+
• InChI Key: HCPRMDOBJYHDCY-RVDMUPIBSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC=C3I)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC=CC=C3I)/C#N)C
• Molecular Formula: C20H16IN3S
• Molecular Weight: 457.3 g/mol

Description

(2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-iodophenyl)amino]prop-2-enenitrile is a useful research compound. Its molecular formula is C20H16IN3S and its molecular weight is 457.33. The purity is usually 95%.
BenchChem offers high-quality (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-iodophenyl)amino]prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-iodophenyl)amino]prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Thiazole and thiadiazole derivatives have been extensively studied for their corrosion inhibition properties. Quantum chemical parameters and molecular dynamics simulations have shown that these compounds can effectively inhibit the corrosion of metals like iron, copper, and mild steel in acidic environments. The inhibition efficiency of these compounds is often high, making them potential candidates for industrial applications in metal protection (Kaya et al., 2016); (Farahati et al., 2019).

Organic Synthesis

Thiazole and thiadiazole derivatives are pivotal in organic synthesis, contributing to the synthesis of heterocyclic systems. These compounds serve as intermediates in the preparation of various heterocycles, demonstrating the versatility of thiazole derivatives in synthesizing complex organic molecules (Selič et al., 1997); (Frolov et al., 2005).

Molecular Materials for Electronic Devices

Thiazole derivatives have been identified as key components in the development of molecular materials for electroluminescence. These materials exhibit color-tunable emission properties and high glass-transition temperatures, making them suitable for use in organic electroluminescent devices. Their bipolar character allows for efficient emission, serving as excellent emitting materials and host materials for emissive dopants in these devices (Doi et al., 2003).